Cas no 59429-40-2 (4,4'-dibutyrylaminodiphenyl sulfone)

• Product Name: 4,4'-dibutyrylaminodiphenyl sulfone
• CAS No: 59429-40-2
• MF: C₂₀H₂₈N₂O₂S
• MW: 360.513524055481
• CID: 950139
• PubChem ID: 6453814
• Update Time: 2025-04-19

4,4'-dibutyrylaminodiphenyl sulfone Chemical and Physical Properties

Names and Identifiers

• 4,4'-dibutyrylaminodiphenyl sulfone
• N-butyl-4-[4-(butylamino)phenyl]sulfonylaniline
• Benzenamine, 4,4'-sulfonylbis(N-butyl-
• DTXSID70208152
• 59429-40-2
• Dds-dba

• Inchi： 1S/C20H28N2O2S/c1-3-5-15-21-17-7-11-19(12-8-17)25(23,24)20-13-9-18(10-14-20)22-16-6-4-2/h7-14,21-22H,3-6,15-16H2,1-2H3
• InChI Key： WSOHWFXCGBXFHH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NCCCC)(C1C=CC(=CC=1)NCCCC)(=O)=O

Computed Properties

• Exact Mass: 360.18734
• Monoisotopic Mass: 360.187149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 66.6

Experimental Properties

• Density: 1.141
• Boiling Point: 542.4°C at 760 mmHg
• Flash Point: 281.8°C
• Refractive Index: 1.576
• PSA: 58.2